N-isopropyl-N-methylpiperidine-4-carboxamide hydrochloride
Overview
Description
N-isopropyl-N-methylpiperidine-4-carboxamide hydrochloride is a chemical compound with the molecular formula C10H21ClN2O and a molecular weight of 220.74 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C10H21ClN2O . Unfortunately, the specific structural details or a visual representation of the molecule could not be found in the search results.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results. The molecular weight is known to be 220.74 .Scientific Research Applications
Methane Formation in vivo from Tumor-Inhibiting Methylhydrazine Derivatives :
- Researchers Dost and Reed (1967) discovered that N-isopropyl-α(2-methylhydrazino)-ρ-toluamide hydrochloride (a related compound) was rapidly degraded in vivo, with a significant portion of its methyl group converted to respired methane and CO2. This study provides insights into the metabolic pathways of similar compounds (Dost & Reed, 1967).
Synthesis of Novel Anti-Inflammatory and Analgesic Agents :
- Grossi et al. (2005) synthesized N-substituted 5-amino-N,N-diethyl-9-isopropyl [1,2,4]triazolo[4,3-a] [1,8]naphthyridine-6-carboxamides. These compounds exhibited potent anti-inflammatory and analgesic activities without acute gastrolesivity (Grossi et al., 2005).
Engineering and Pharmaceutical Cocrystals :
- Reddy, Babu, and Nangia (2006) demonstrated the use of carboxamide-pyridine N-oxide heterosynthon for crystal engineering. This is significant for synthesizing cocrystals of drugs, showcasing the potential of related carboxamides in pharmaceutical development (Reddy, Babu, & Nangia, 2006).
Catalytic Aminocarbonylation Reactions :
- Takács et al. (2014) utilized alkoxycarbonylpiperidines, such as 4-(ethoxycarbonyl)piperidine, in palladium-catalyzed aminocarbonylation, highlighting the potential use of similar carboxamides in catalytic processes (Takács et al., 2014).
Biological Cell Detachment and Bioengineering Applications :
- Cooperstein and Canavan (2010) discussed the use of poly(N-isopropyl acrylamide) for nondestructive release of biological cells and proteins, emphasizing the role of related compounds in bioengineering and tissue transplantation (Cooperstein & Canavan, 2010).
Cobalt-Catalyzed Coupling Reactions :
- Chen et al. (2011) explored the ortho-alkylation of aromatic carboxamides with Grignard reagents, demonstrating the utility of similar carboxamides in cobalt-catalyzed reactions (Chen et al., 2011).
Synthesis of N-Alkyl-4-chloro-2-pyridine Carboxamide :
- Qing-cai (2011) synthesized N-alkyl-4-chloro-2-pyridine carboxamides, indicating the potential of similar compounds in the development of novel chemical entities (Qing-cai, 2011).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-methyl-N-propan-2-ylpiperidine-4-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-8(2)12(3)10(13)9-4-6-11-7-5-9;/h8-9,11H,4-7H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXWKONPCNUNHFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)C(=O)C1CCNCC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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